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Compound of Interest

Compound Name: 6-Amino-1-methyl-5-nitrosouracil

Cat. No.: B114625

An In-depth Technical Guide to 6-Amino-1-methyl-5-nitrosouracil
COMPOUND AT A GLANCE

CAS Number: 6972-78-7 Chemical Name: 6-Amino-1-methyl-5-nitrosouracil Synonyms: 6-
Amino-1-methyl-5-nitroso-1H-pyrimidine-2,4-dione, 6-Amino-1-methyl-5-nitroso-2,4(1H,3H)-
pyrimidinedione, NSC 62582.[1][2]

Introduction

6-Amino-1-methyl-5-nitrosouracil is a heterocyclic compound derived from uracil, a key
nucleobase. Its distinct chemical structure, featuring an amino group at the 6-position and a
nitroso group at the 5-position, imparts unique reactivity and biological activity. This makes it a
valuable intermediate in organic synthesis and a compound of interest for pharmacological
research. This guide provides a comprehensive overview of its chemical properties, synthesis,
applications, and relevant experimental protocols for researchers in chemistry and drug
development. The primary known applications include its use as a precursor in the synthesis of
more complex molecules, its potential as an antimicrobial agent, and its function as a bidentate
ligand in coordination chemistry, notably in forming complexes with platinum(ll).[1][3][4][5]

Physicochemical and Structural Data

The structural and physical properties of 6-Amino-1-methyl-5-nitrosouracil are summarized
below. These characteristics are fundamental for its application in experimental settings,
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influencing its solubility, stability, and reactivity.

Table 1: Physicochemical Properties

Property Value Source
Molecular Formula CsHeN4Os [11161[7]
Molecular Weight 170.13 g/mol [61[71[8]

Violet / Purple crystalline
Appearance ] [419]
powder or solid

Melting Point >300 °C (lit.) [1]8]
Solubility Soluble in DMSO [1]
pKa 7.08 £ 0.40 (Predicted) [1]
LogP -0.36510 (Predicted) [1]
Hydrogen Bond Donors 2 [1]
Hydrogen Bond Acceptors 5 [1]
Density 1.83 g/cm? (Predicted) [1]

ble 2: Chemical Identif;

Identifier Value Source
CAS Number 6972-78-7 [61[7]
EC Number 230-213-6 [1][6][8]
PubChem CID 81448 [2]
ChEMBL ID CHEMBL529879 [1]
CN1C(=C(C(=0)NC1=0)N=0)
SMILES [71[8]
N
AHOWVSJPUQTRNN-
InChl Key [8]

UHFFFAOYSA-N
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Synthesis and Logic

The synthesis of 6-Amino-1-methyl-5-nitrosouracil is typically achieved via a two-step
process. First, the precursor 6-amino-1-methyluracil is synthesized, followed by nitrosation at
the C5 position.

Logical Workflow for Synthesis

Step 1: Synthesis of 6-Amino-1-methyluracil Step 2: Nitrosation
@thyl Cyanoacetate + Melhy\ureag [Sodium Ethoxide (in E!hanol)j @rAmino—l—melhyluraci\ (from Step lD [Sodium Nitrite (NaNO2) in Waterj @cidic Medium (e.g., Acetic Acida
Cyclocondensation Reaction Nitrosation Reaction | 4
(Reflux) (Room Temp)
Acidification (e.g., Acetic Acid) @—Aminorl—methyl—s—nltrosouracil (Final Productﬂ

6-Amino-1-methyluracil (Precursor)

Click to download full resolution via product page

Caption: General workflow for the two-step synthesis of the target compound.

Experimental Protocol: Synthesis

This protocol is based on established methods for the synthesis of related aminouracils and

their subsequent nitrosation.[2][10][11]

Step 1: Synthesis of 6-Amino-1-methyluracil (Precursor)
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o Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and
magnetic stirrer, prepare a solution of sodium ethoxide by dissolving sodium metal (1.0 eq.)
in absolute ethanol under an inert atmosphere.

o Reaction Initiation: To the sodium ethoxide solution, add methylurea (1.0 eq.) and ethyl
cyanoacetate (1.0 eq.).

o Cyclocondensation: Heat the mixture to reflux with vigorous stirring for 4-6 hours. The
reaction mixture may become a thick solid.

o Work-up: After cooling to room temperature, add hot water to dissolve the solid. Neutralize
the solution to approximately pH 6 using glacial acetic acid.

« |solation: Cool the solution in an ice bath to precipitate the product. Collect the solid by
filtration, wash with cold water and ethanol, and dry under vacuum to yield 6-amino-1-
methyluracil.

Step 2: Nitrosation to form 6-Amino-1-methyl-5-nitrosouracil

e Suspension: Suspend the 6-amino-1-methyluracil (1.0 eq.) from Step 1 in water containing a
catalytic amount of glacial acetic acid in a beaker with stirring.

» Nitrosating Agent: Prepare a solution of sodium nitrite (NaNO2) (1.0 eq.) in a minimal amount
of water.

o Reaction: Add the sodium nitrite solution dropwise to the stirred suspension at room
temperature. Stirring is continued for 30-60 minutes. A distinct color change to deep violet or
rose-red indicates the formation of the nitroso compound.[9]

« |solation and Purification: Collect the violet precipitate by filtration. Wash the solid thoroughly
with cold water, followed by a small amount of cold ethanol to remove impurities.

e Drying: Dry the final product, 6-Amino-1-methyl-5-nitrosouracil, in a desiccator.

Applications in Research and Development
Antimicrobial Activity
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6-Amino-1-methyl-5-nitrosouracil is reported to possess antimicrobial properties.[1][3][4]
While the specific molecular mechanism and signaling pathways are not extensively detailed in
the literature, the activity is likely related to the chemical reactivity of the uracil scaffold and the
nitroso group, which can potentially interfere with essential cellular processes in
microorganisms.

Hypothesized Antimicrobial Mechanisms

G}—Amino—l—methyl—5—nitrosouracD

T
Potential Cévllular Targets

Protein Synthesis
(e.g., Ribosome Interference)

\4
Inhibition of Growth / Cell Death

DNA Replication Essential Metabolic Pathways
(e.g., Intercalation, Alkylation) (e.g., Enzyme Inhibition)

Click to download full resolution via product page
Caption: Generalized potential mechanisms of antimicrobial action.
Experimental Protocol: Antimicrobial Susceptibility Testing (Agar Disk Diffusion)

This protocol provides a general method to evaluate the antimicrobial activity of the title
compound.

* Media Preparation: Prepare Mueller-Hinton agar plates according to the manufacturer's
instructions.

¢ Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.qg.,
Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard.

» Plating: Uniformly swab the entire surface of the agar plates with the microbial suspension.
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» Disk Application: Prepare stock solutions of 6-Amino-1-methyl-5-nitrosouracil in DMSO.
Aseptically apply sterile paper disks (6 mm diameter) to the agar surface. Pipette a defined
volume (e.g., 10 pL) of the test compound solution onto each disk. A disk with DMSO serves
as the negative control.

 Incubation: Incubate the plates at 37°C for 18-24 hours.

o Data Analysis: Measure the diameter of the zone of inhibition (in mm) around each disk. A
larger zone indicates greater antimicrobial activity.

Ligand for Platinum(ll) Complexes

The nitrogen and oxygen atoms in the 6-Amino-1-methyl-5-nitrosouracil structure allow it to
act as a bidentate ligand, capable of forming stable complexes with metal ions like platinum(ll).
[5] Such complexes are of interest in the development of novel anticancer agents, analogous to
cisplatin but with potentially different activity profiles and reduced side effects.

Logical Diagram: Role as a Chemical Precursor

@ino-l—methyl-&nitrosowm}

Reduction followed by
Cyclization with Carboxylic Acids
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K2PtCla

—
x Synthetic Pathways ¢

Platinum(ll) Complexes 8-Substituted Xanthines
(Potential Anticancer Agents) (e.g., Adenosine Receptor Antagonists)
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Caption: Role as an intermediate in synthesizing bioactive compounds.

Experimental Protocol: Synthesis of a Platinum(ll) Complex
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This protocol is adapted from a general procedure for complexing nitrogen-containing

heterocyclic ligands with potassium tetrachloroplatinate.[12]

Ligand Solution: Dissolve 6-Amino-1-methyl-5-nitrosouracil (2.0 eq.) in a suitable solvent
(e.g., water-acetone mixture).

Platinum Salt Solution: In a separate flask, dissolve potassium tetrachloroplatinate (K2PtCla)
(1.0 eq.) in water.

Complexation Reaction: Slowly add the ligand solution to the stirred K2PtCla solution at room
temperature. The reaction should be carried out in the dark to prevent photo-decomposition.

Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC). The
reaction may take several hours to days to complete.

Isolation: Upon completion, the platinum complex, often a colored precipitate, is collected by
filtration.

Purification: Wash the precipitate with water and an appropriate organic solvent (e.g.,
acetone) to remove unreacted starting materials. The product can be further purified by
column chromatography or recrystallization if necessary.

Characterization: Confirm the structure of the complex using techniques such as *H NMR,
195Pt NMR, IR spectroscopy, and elemental analysis.

Safety and Handling

6-Amino-1-methyl-5-nitrosouracil is classified as an irritant. Standard laboratory safety

precautions should be strictly followed.

Hazard Classifications: Causes skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[2][5][8][12][13]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side shields, and a lab coat.[5][9] Use a dust mask or work in a fume hood to avoid
inhaling the powder.[8]
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e Handling: Avoid generating dust.[5][9] Store in a cool, dry, and well-ventilated place in a
tightly sealed container.[9]

o First Aid:
o Skin Contact: Wash off immediately with plenty of soap and water.[5][12]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do.[5][9][12]

o Inhalation: Move the person to fresh air.[5][9]
o Ingestion: Wash out mouth with water.[5][9]
o In all cases of exposure, seek medical attention.[5][9]

» Fire Fighting: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam as
extinguishing media.[5][9]

Conclusion

6-Amino-1-methyl-5-nitrosouracil (CAS: 6972-78-7) is a versatile chemical building block
with established utility and potential in medicinal chemistry. Its straightforward synthesis and
reactive functional groups make it an important precursor for developing novel therapeutic
agents, particularly antimicrobial compounds and platinum-based anticancer drugs. The
protocols and data presented in this guide offer a foundational resource for researchers aiming
to explore the chemistry and biological applications of this compound. Further investigation into
its specific mechanisms of action is warranted and represents a promising area for future
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.biosynth.com/p/FA03111/6972-78-7-6-amino-1-methyl-5-nitrosouracil
https://www.scirp.org/journal/paperinformation?paperid=55099
https://www.scirp.org/journal/paperinformation?paperid=55099
https://www.biosynth.com/p/FA03111/6972-78-7-6-amino-1-methyl-5-nitrosouracil
https://pmc.ncbi.nlm.nih.gov/articles/PMC7768359/
https://www.biosynth.com/p/FA03111/6972-78-7-6-amino-1-methyl-5-nitrosouracil
https://www.scirp.org/journal/paperinformation?paperid=55099
https://pmc.ncbi.nlm.nih.gov/articles/PMC7768359/
https://www.biosynth.com/p/FA03111/6972-78-7-6-amino-1-methyl-5-nitrosouracil
https://www.scirp.org/journal/paperinformation?paperid=55099
https://www.biosynth.com/p/FA03111/6972-78-7-6-amino-1-methyl-5-nitrosouracil
https://www.scirp.org/journal/paperinformation?paperid=55099
https://www.biosynth.com/p/FA03111/6972-78-7-6-amino-1-methyl-5-nitrosouracil
https://www.scirp.org/journal/paperinformation?paperid=55099
https://www.biosynth.com/p/FA03111/6972-78-7-6-amino-1-methyl-5-nitrosouracil
https://www.scirp.org/journal/paperinformation?paperid=55099
https://www.benchchem.com/product/b114625?utm_src=pdf-body
https://www.benchchem.com/product/b114625?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. 6-AMINO-1-METHYL-5-NITROSOURACIL | 6972-78-7 [chemicalbook.com]

2. Organic Syntheses Procedure [orgsyn.org]

3. Methods for screening and evaluation of antimicrobial activity: A review of protocols,
advantages, and limitations - PMC [pmc.ncbi.nim.nih.gov]

e 4. 6-Amino-1,3-dimethyl-5-nitrosouracil | 6632-68-4 | Benchchem [benchchem.com]
e 5. 6-Amino-1-methyl-5-nitrosouracil | 6972-78-7 | FA03111 [biosynth.com]
e 6. lookchem.com [lookchem.com]

o 7. Frontiers | Fast, Efficient, and Versatile Synthesis of 6-amino-5-carboxamidouracils as
Precursors for 8-Substituted Xanthines [frontiersin.org]

e 8. 6-Amino-1-methyl-5-nitrosouracil - High purity | EN [georganics.sk]
e 9. scirp.org [scirp.org]

e 10. 6-Aminouracil synthesis - chemicalbook [chemicalbook.com]

e 11. prepchem.com [prepchem.com]

e 12. Synthesis of Platinum(ll) Complexes with Some 1-Methylnitropyrazoles and In Vitro
Research on Their Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]

e 13. 6-Amino-1-methyl-5-nitrosouracil | SIELC Technologies [sielc.com]

 To cite this document: BenchChem. [6-Amino-1-methyl-5-nitrosouracil CAS number 6972-78-
7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114625#6-amino-1-methyl-5-nitrosouracil-cas-
number-6972-78-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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